Cas no 16915-71-2 (19-Norpregn-5-en-20-yn-17-ol,(17a)-)

• Product Name: 19-Norpregn-5-en-20-yn-17-ol,(17a)-
• CAS No: 16915-71-2
• MF: C₂₀H₂₈O
• MW: 284.435726165771
• CID: 162261
• PubChem ID: 11954351
• Update Time: 2025-04-19

19-Norpregn-5-en-20-yn-17-ol,(17a)- Chemical and Physical Properties

Names and Identifiers

• 19-Norpregn-5-en-20-yn-17-ol,(17a)-
• (8R,9S,10R,13S,14S,17R)-17-ethynyl-13-methyl-2,3,4,7,8,9,10,11,12,14,15,16-dodecahydro-1H-cyclopenta[a]phenanthren-17-ol
• 19-Nor-17alpha-pregn-5-en-20-yn-17-ol
• CINGESTOL
• Cingestolo
• Cingestolum
• EINECS 240-964-1
• Lutisan
• (17R)-19-Norpregn-5-en-20-yn-17-ol
• CHEMBL2104104
• DTXSID70168666
• Cingestolo [DCIT]
• (1R,3aS,3bR,9aR,9bS,11aS)-1-ethynyl-11a-methyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-ol
• CINGESTOL [INN]
• (17-alpha)-19-Norpregn-5-en-20-yn-17-ol
• (17a)-19-Norpregn-5-en-20-yn-17-ol
• NS00025552
• 17alpha-Ethinyl-5-estren-17-ol
• 16915-71-2
• 19-Norpregn-5-en-20-yn-17-ol, (17alpha)-
• 19-Norpregn-5-en-20-yn-17-ol, (17.alpha.)-
• Cingestol [USAN:INN]
• SCHEMBL282508
• CINGESTOL [USAN]
• Cingestolum [INN-Latin]
• AKOS022181311
• Q24897556
• 19-Nor-17-alpha-pregn-5-en-20-yn-17-ol
• D03509
• VLJ9702J11
• Cingestol (USAN/INN)
• 19-Nor-17alpha-pregn-5-en-20-yn-17beta-ol
• UNII-VLJ9702J11

• Inchi： 1S/C20H28O/c1-3-20(21)13-11-18-17-9-8-14-6-4-5-7-15(14)16(17)10-12-19(18,20)2/h1,8,15-18,21H,4-7,9-13H2,2H3/t15-,16+,17+,18-,19-,20-/m0/s1
• InChI Key： HSYWFJBHXIUUCZ-XGXHKTLJSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CC=C4CCCC[C@@H]4[C@H]3CC[C@@]21C

Computed Properties

• Exact Mass: 284.21400
• Monoisotopic Mass: 284.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 4.3

Experimental Properties

• Density: 1.08
• Boiling Point: 399.6°Cat760mmHg
• Flash Point: 176.9°C
• Refractive Index: 1.568
• PSA: 20.23000
• LogP: 4.31350